Cas no 1261683-74-2 (6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1261683-74-2
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4913295
• Update Time: 2025-05-24

6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-10-7-12(16)11(15)6-9(10)13-3-1-2-8(18-13)4-5-17/h1-3,6-7H,4H2
• InChI Key： DLOYRGARLNSWGM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC=C(CC#N)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile

Introduction to 6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1261683-74-2)

6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile, identified by its Chemical Abstracts Service (CAS) number CAS No. 1261683-74-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry.

The molecular structure of 6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile consists of a pyridine ring substituted with a 2,4,5-trichlorophenyl group and an acetonitrile moiety at the 2-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

In recent years, there has been a growing interest in developing novel therapeutic agents derived from pyridine derivatives. The presence of chlorine atoms in the aromatic ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. This reactivity has been exploited in the synthesis of complex molecules with potential therapeutic benefits.

One of the most compelling aspects of 6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile is its utility as a building block in the synthesis of more intricate pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in the synthesis of compounds with anti-inflammatory and anticancer properties.

The acetonitrile group at the 2-position of the pyridine ring serves as a versatile handle for further functionalization. This allows chemists to introduce additional substituents or linkages, enabling the creation of diverse molecular architectures. Such flexibility is crucial in drug discovery, where the optimization of biological activity often requires fine-tuning of molecular structure.

Recent advancements in computational chemistry have further highlighted the potential of 6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile. Molecular modeling studies have predicted its interaction with various biological targets, providing insights into its mechanism of action. These predictions have guided experimental efforts, leading to more efficient synthetic routes and improved pharmacological profiles.

The compound's stability under various conditions makes it an attractive candidate for industrial applications. Its ability to undergo multiple transformations without significant degradation ensures its reliability in large-scale synthesis. This stability is particularly important in pharmaceutical manufacturing, where consistency and purity are paramount.

In addition to its synthetic utility, 6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile has shown promise in material science applications. The unique electronic properties of its structure make it suitable for use in organic semiconductors and other advanced materials. These applications are particularly relevant in the development of next-generation electronic devices.

The growing body of research on pyridine derivatives underscores their importance in modern chemistry and medicine. The development of new synthetic methodologies and computational tools continues to expand the horizons of what can be achieved with these compounds. As such, 6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile remains a cornerstone in both academic and industrial research.

In conclusion, 6-(2,4,5-Trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1261683-74-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for chemists and researchers worldwide. As our understanding of its properties continues to evolve, so too will its applications across various scientific disciplines.